Cas no 2228761-79-1 (3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine
• CAS No: 2228761-79-1
• MF: C₇H₈ClF₂NS
• MW: 211.65992641449
• CID: 6308133
• PubChem ID: 165682535
• Update Time: 2025-06-26

3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine
• EN300-1944125
• 2228761-79-1

• Inchi： 1S/C7H8ClF2NS/c8-5-1-2-12-6(5)3-7(9,10)4-11/h1-2H,3-4,11H2
• InChI Key： ONBNLXHQGCYCCE-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CC(CN)(F)F

Computed Properties

• Exact Mass: 211.0034045g/mol
• Monoisotopic Mass: 211.0034045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2228761-79-1 and Product Name: 3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine

The compound identified by the CAS number 2228761-79-1 and the product name 3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a chlorothiophene core and difluorinated propylamine side chain, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The combination of these structural elements not only enhances its chemical stability but also opens up diverse possibilities for its utility in drug development.

Recent research in the domain of heterocyclic compounds has highlighted the importance of chlorothiophene derivatives in medicinal chemistry. These derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chlorine substituent at the 3-position of the thiophene ring in this compound (3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine) is particularly noteworthy, as it can influence both the electronic properties and the reactivity of the molecule. This substitution pattern is often exploited to enhance binding affinity to biological targets, making such compounds valuable candidates for further exploration.

The difluorinated propylamine moiety in this compound adds another layer of complexity and functionality. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding interactions at biological targets. In particular, the electron-withdrawing nature of fluorine can lead to increased binding affinity and selectivity when interacting with enzymes or receptors. The specific arrangement of these fluorine atoms in the 2,2-difluoropropan-1-amine group can also contribute to steric hindrance effects, further tailoring the compound's interaction profile with potential therapeutic targets.

Current research trends in pharmaceutical chemistry increasingly emphasize the design of molecules with multifunctional properties. The compound 3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. Such multifunctional designs can lead to synergistic effects when targeting multiple pathways or mechanisms simultaneously. For instance, the combination of a chlorothiophene scaffold with an amine group capable of hydrogen bonding or salt formation can enhance both solubility and binding interactions. This dual functionality makes the compound a promising candidate for further investigation in drug discovery programs.

One particularly exciting aspect of this compound is its potential application in developing novel therapeutics against resistant pathogens or diseases. The structural features present in 3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine, such as the electron-deficient thiophene ring and the fluorinated amine group, suggest that it may exhibit unique interactions with biological targets that are not accessible by traditional drug molecules. This opens up avenues for exploring its efficacy against diseases where existing treatments have limitations or where resistance has emerged.

The synthesis of this compound also presents an interesting challenge for organic chemists. The incorporation of both a chlorothiophene core and a difluorinated propylamine side chain requires careful consideration of reaction conditions and synthetic strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to such complex molecules, making it feasible to produce sufficient quantities for detailed biological evaluation. Recent developments in transition-metal-catalyzed cross-coupling reactions and fluorination techniques have been particularly instrumental in facilitating these synthetic routes.

In conclusion, the compound with CAS number 2228761-79-1, named 3-(3-chlorothiophen-2-yl)-2,2-difluoropropan-1-amine, represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of a chlorothiophene scaffold and a difluorinated propylamine side chain positions it as a promising candidate for further exploration in drug discovery. The potential applications span various therapeutic areas, including oncology, infectious diseases, and inflammation management. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly critical role in developing next-generation therapeutics.